6-Chloro-2-fluoro-3-methylbenzylmagnesium bromide, 0.25 M in Ether

• IUPAC Name: magnesium;1-chloro-3-fluoro-2-methanidyl-4-methylbenzene;bromide
• InChI: InChI=1S/C8H7ClF.BrH.Mg/c1-5-3-4-7(9)6(2)8(5)10;;/h3-4H,2H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: BNXQXYIZQMHEJK-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C(=C(C=C1)Cl)[CH2-])F.[Mg+2].[Br-]
• Molecular Formula: C8H7BrClFMg
• Molecular Weight: 261.80 g/mol

Description

6-Chloro-2-fluoro-3-methylbenzylmagnesium bromide, 0.25 M in Ether, is an organomagnesium compound commonly used in organic synthesis. It is a Grignard reagent, which is a class of compounds widely utilized for forming carbon-carbon bonds. This compound is particularly valuable due to its reactivity and the presence of both chloro and fluoro substituents, which can influence the reactivity and selectivity of subsequent reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 6-Chloro-2-fluoro-3-methylbenzylmagnesium bromide typically involves the reaction of 6-Chloro-2-fluoro-3-methylbenzyl bromide with magnesium metal in an anhydrous ether solvent. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent moisture from interfering with the formation of the Grignard reagent. The general reaction is as follows:

$$\text{6-Chloro-2-fluoro-3-methylbenzyl bromide} + \text{Mg} \rightarrow \text{6-Chloro-2-fluoro-3-methylbenzylmagnesium bromide}$$6-Chloro-2-fluoro-3-methylbenzyl bromide+Mg→6-Chloro-2-fluoro-3-methylbenzylmagnesium bromide

Industrial Production Methods

On an industrial scale, the production of this compound follows similar principles but is optimized for larger quantities. The reaction is conducted in large reactors with efficient stirring and temperature control to ensure complete conversion of the starting material. The use of high-purity magnesium and rigorous exclusion of moisture are critical to achieving high yields and purity.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-2-fluoro-3-methylbenzylmagnesium bromide undergoes several types of reactions, including:

Nucleophilic Addition: Reacts with carbonyl compounds to form alcohols.

Substitution: Can participate in halogen-metal exchange reactions.

Coupling Reactions: Useful in forming carbon-carbon bonds through reactions like the Suzuki-Miyaura coupling.

Common Reagents and Conditions

Carbonyl Compounds: Aldehydes and ketones are common reactants.

Halides: Can react with various halides under appropriate conditions.

Catalysts: Palladium catalysts are often used in coupling reactions.

Major Products

Alcohols: Formed from the reaction with carbonyl compounds.

Substituted Aromatics: Result from halogen-metal exchange and subsequent reactions.

Scientific Research Applications

6-Chloro-2-fluoro-3-methylbenzylmagnesium bromide is used in various fields of scientific research:

Chemistry: As a versatile reagent in organic synthesis for forming complex molecules.

Biology: In the synthesis of biologically active compounds.

Medicine: For the development of pharmaceutical intermediates.

Industry: In the production of fine chemicals and materials.

Mechanism of Action

The compound acts primarily as a nucleophile, attacking electrophilic centers in other molecules. The presence of the magnesium bromide moiety enhances its reactivity, allowing it to participate in a wide range of chemical transformations. The chloro and fluoro substituents can also influence the electronic properties of the molecule, affecting its reactivity and selectivity.

Comparison with Similar Compounds

Similar Compounds

• 6-Chloro-2-fluoro-3-methylbenzyl bromide
• 3-Bromobenzylmagnesium bromide

Uniqueness

6-Chloro-2-fluoro-3-methylbenzylmagnesium bromide is unique due to the combination of chloro and fluoro substituents, which can provide distinct reactivity patterns compared to other Grignard reagents. This makes it particularly valuable in the synthesis of complex molecules where selective reactivity is required.